Cas no 654671-13-3 (Benzenemethanol, 3,5-bis[(phenylthio)methyl]-)

Benzenemethanol, 3,5-bis[(phenylthio)methyl]- structure
654671-13-3 structure
Product Name:Benzenemethanol, 3,5-bis[(phenylthio)methyl]-
CAS No:654671-13-3
MF:C21H20OS2
MW:352.512903213501
CID:1688238
Update Time:2024-09-03

Benzenemethanol, 3,5-bis[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3,5-bis[(phenylthio)methyl]-
    • Inchi: 1S/C21H20OS2/c22-14-17-11-18(15-23-20-7-3-1-4-8-20)13-19(12-17)16-24-21-9-5-2-6-10-21/h1-13,22H,14-16H2
    • InChI Key: UEOZCCNQQKVBSV-UHFFFAOYSA-N
    • SMILES: C1(CO)=CC(CSC2=CC=CC=C2)=CC(CSC2=CC=CC=C2)=C1

Computed Properties

  • Exact Mass: 352.0957

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 537.5±50.0 °C(Predicted)
  • PSA: 20.23
  • pka: 14.46±0.10(Predicted)
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